N-[[(2R,3S)-2-phenyloxolan-3-yl]methyl]-2-pyridin-3-ylpropanamide

• IUPAC Name: N-[[(2R,3S)-2-phenyloxolan-3-yl]methyl]-2-pyridin-3-ylpropanamide
• InChI: InChI=1S/C19H22N2O2/c1-14(16-8-5-10-20-12-16)19(22)21-13-17-9-11-23-18(17)15-6-3-2-4-7-15/h2-8,10,12,14,17-18H,9,11,13H2,1H3,(H,21,22)/t14?,17-,18-/m0/s1
• InChI Key: YJEGTSSTNHVBGX-UNWPMLMHSA-N
• Canonical SMILES: CC(C1=CN=CC=C1)C(=O)NCC2CCOC2C3=CC=CC=C3
• Isomeric SMILES: CC(C1=CN=CC=C1)C(=O)NC[C@@H]2CCO[C@H]2C3=CC=CC=C3
• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol

Description

N-[[(2R,3S)-2-phenyloxolan-3-yl]methyl]-2-pyridin-3-ylpropanamide is a complex organic compound with a unique structure that includes a phenyloxolan ring and a pyridinylpropanamide moiety. This compound is of significant interest in various fields of scientific research due to its potential biological activities and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[[(2R,3S)-2-phenyloxolan-3-yl]methyl]-2-pyridin-3-ylpropanamide typically involves multiple steps, starting from readily available starting materialsSpecific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity of the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is often optimized for cost-effectiveness and efficiency, utilizing continuous flow reactors and automated systems to ensure consistent quality and high throughput .

Chemical Reactions Analysis

Types of Reactions

N-[[(2R,3S)-2-phenyloxolan-3-yl]methyl]-2-pyridin-3-ylpropanamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides or ketones.

Reduction: Reduction reactions can convert it into alcohols or amines.

Substitution: It can participate in nucleophilic or electrophilic substitution reactions, leading to the formation of various derivatives

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles depending on the desired substitution .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones, while reduction could produce alcohols or amines. Substitution reactions can lead to a wide range of derivatives with different functional groups .

Scientific Research Applications

N-[[(2R,3S)-2-phenyloxolan-3-yl]methyl]-2-pyridin-3-ylpropanamide has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound is investigated for its potential biological activities, including anti-inflammatory and antioxidant properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a precursor for other industrially relevant compounds.

Mechanism of Action

The mechanism of action of N-[[(2R,3S)-2-phenyloxolan-3-yl]methyl]-2-pyridin-3-ylpropanamide involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, modulating their activity, and influencing various biochemical processes. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other phenyloxolan and pyridinylpropanamide derivatives, which may share structural similarities but differ in their specific functional groups and biological activities .

Uniqueness

N-[[(2R,3S)-2-phenyloxolan-3-yl]methyl]-2-pyridin-3-ylpropanamide is unique due to its specific combination of the phenyloxolan ring and pyridinylpropanamide moiety, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research applications and potential therapeutic uses .